N-Me-Lys-OMe.HCl

Core Science & Biosynthesis

Engineering Peptide Therapeutics: The Strategic Role of N-Me-Lys-OMe·HCl in Synthesis and Drug Design

Executive Summary

The development of peptide-based therapeutics is frequently hindered by poor pharmacokinetic profiles, specifically rapid enzymatic degradation and low membrane permeability. N-Me-Lys-OMe·HCl (N-α-methyl-L-lysine methyl ester hydrochloride; CAS: 1071077-96-7) serves as a highly specialized, foundational building block in advanced peptide synthesis designed to overcome these limitations.

By introducing a methyl group at the α-nitrogen of the peptide backbone, this compound imparts profound proteolytic resistance and conformational rigidity[1]. Furthermore, the dual functionality of its unprotected ε-amino side chain and its methyl ester-protected C-terminus makes it an ideal scaffold for solution-phase fragment condensation and the synthesis of complex Peptide-Drug Conjugates (PDCs).

This technical guide deconstructs the chemical rationale behind N-Me-Lys-OMe·HCl, quantifies its impact on peptide pharmacokinetics, and provides self-validating experimental workflows for overcoming the severe steric hindrance associated with N-methylated coupling reactions.

Chemical Deconstruction & Functional Rationale

To utilize N-Me-Lys-OMe·HCl effectively, one must understand the distinct mechanistic purpose of each structural component:

• N-α-Methylation (The Pharmacokinetic Driver): The substitution of the amide proton with a methyl group eliminates a critical hydrogen bond donor. Because many proteases rely on hydrogen bonding to stabilize the tetrahedral transition state during peptide bond hydrolysis, this modification severely impairs enzymatic cleavage[2]. Additionally, the steric bulk of the N-methyl group restricts the ϕ and ψ torsional angles, frequently inducing cis-amide bond isomerization and promoting stable β -turn formations that enhance receptor selectivity.

• Lysine Scaffold (The Conjugation Node): The aliphatic side chain terminates in a primary ε-amine. In its unprotected state (as supplied in the HCl salt), this primary amine acts as an orthogonal node for functionalization—allowing researchers to attach lipophilic tails (e.g., palmitoylation for albumin binding), PEG chains, or fluorophores prior to main-chain elongation.

• Methyl Ester (-OMe) (The Synthetic Anchor): The C-terminal methyl ester prevents unwanted polymerization during solution-phase synthesis. It is highly stable under acidic conditions but can be selectively removed via mild alkaline saponification, allowing the resulting N-methylated fragment to be coupled to a solid-phase resin or another peptide sequence[3].

• Hydrochloride Salt (·HCl): The salt form protonates the secondary amine, preventing atmospheric oxidation and ensuring long-term shelf stability.

Mechanism of proteolytic resistance imparted by N-α-methylation.

Quantitative Impact of N-Methylation

The strategic insertion of N-Me-Lys into a peptide sequence fundamentally alters its physicochemical properties. By masking the polar amide N-H, the overall Polar Surface Area (PSA) is reduced, directly correlating to enhanced passive membrane transport.

Property	Wild-Type Peptide	N-Methylated Analog	Mechanistic Impact
Proteolytic Half-Life	Minutes (Rapid clearance)	Hours to Days	>100x increase due to S1/S1' pocket steric clash.
Intestinal Permeability ( Papp​ )	<1×10−6 cm/s	>10×10−6 cm/s	~10x increase due to reduced desolvation energy.
Hydrogen Bond Donors	High (Native state)	Reduced by 1 per N-Me	Enhanced Lipophilicity and oral bioavailability.
Conformational State	Flexible (Trans favored)	Rigidified (Cis/Trans eq.)	Enhanced Receptor Selectivity via pre-organization.

Experimental Methodologies: Overcoming Steric Hindrance

The Kinetic Challenge

Coupling an incoming activated amino acid to N-Me-Lys-OMe·HCl presents a severe kinetic bottleneck. Standard coupling reagents (e.g., DIC/HOBt) fail because the secondary α-amine is highly sterically hindered. Prolonged reaction times with weak activators inevitably lead to oxazolone-mediated racemization of the incoming amino acid. Furthermore, because N-Me-Lys-OMe·HCl possesses a highly nucleophilic, unprotected primary ε-amine, direct acylation of the α-amine is impossible without first orthogonally protecting the ε-amine [4].

Protocol 1: Scaffold Preparation & Solution-Phase Coupling

This self-validating workflow utilizes Bis-(trichloromethyl)carbonate (BTC / triphosgene) to generate an ultra-reactive acid chloride in situ, overcoming the activation energy barrier of the hindered secondary amine[5].

Phase A: Selective ε-Amine Protection Causality: The primary ε-amine is kinetically far more nucleophilic than the sterically hindered secondary α-amine. We exploit this electronic differentiation for selective protection.

• Dissolve N-Me-Lys-OMe·HCl (1.0 eq) in a 1:1 mixture of H2​O /Dioxane.

• Adjust pH to 9.0 using 1M NaOH .

• Add Di-tert-butyl dicarbonate ( Boc2​O , 1.0 eq) dropwise at 0°C.

• Stir for 2 hours. Extract with Ethyl Acetate to isolate N-Me-Lys(Boc)-OMe .

Phase B: BTC-Mediated Coupling Causality: BTC generates the highly electrophilic Fmoc-AA-Cl. 2,4,6-collidine is used as the base because its steric bulk prevents it from acting as a nucleophile, thereby scavenging HCl without inducing racemization.

• Dissolve the incoming amino acid (Fmoc-AA-OH, 1.2 eq) and BTC (0.4 eq) in dry THF under Argon at 0°C.

• Add 2,4,6-collidine (3.5 eq) dropwise to generate the acid chloride in situ. Stir for 10 minutes.

• Add the prepared N-Me-Lys(Boc)-OMe (1.0 eq) dissolved in THF.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Validation Step: Perform a Chloranil Test . Do not use the Kaiser test. The Kaiser test relies on Schiff base formation and yields false negatives for secondary amines. A negative (colorless/yellow) Chloranil test confirms the complete consumption of the secondary α-amine.

Synthetic workflow for the solution-phase coupling of N-Me-Lys-OMe·HCl.

Protocol 2: Saponification of the Methyl Ester

To utilize the synthesized dipeptide in subsequent Solid-Phase Peptide Synthesis (SPPS), the C-terminal methyl ester must be unmasked to a free carboxylic acid. Causality: Saponification must be strictly controlled. Excess base or elevated temperatures will cause base-catalyzed proton abstraction at the α-carbon, leading to epimerization (racemization).

• Dissolve the dipeptide (Fmoc-AA-N(Me)-Lys(Boc)-OMe) in a 3:1:1 mixture of THF/MeOH/ H2​O and chill to 0°C.

• Add Lithium Hydroxide monohydrate ( LiOH⋅H2​O , 1.2 eq) slowly.

• Stir strictly at 0°C for 1.5 hours. Monitor via LC-MS until the ester mass disappears.

• Quench immediately by adding 1M HCl dropwise until the pH reaches 3.0.

• Extract the free acid (Fmoc-AA-N(Me)-Lys(Boc)-OH) with Ethyl Acetate, wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

References

• N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research (ACS Publications). Available at:[Link]

• Synthetic Preparation of N-Methyl-α-amino Acids. Chemical Reviews (ACS Publications). Available at:[Link]

• Peptide Backbone Composition and Protease Susceptibility: Impact of Modification Type, Position, and Tandem Substitution. PMC / NIH. Available at:[Link]

• DNA-Compatible Conditions for the Formation of N-Methyl Peptide Bonds. ACS Omega. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Fmoc-N-Me-Lys(Boc)-OH | 197632-76-1 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Whitepaper: N-Me-Lys-OMe·HCl in Advanced Peptidomimetics and Bioconjugation

Executive Summary

The transition from natural peptides to clinically viable therapeutics is frequently hindered by poor pharmacokinetic properties, notably rapid proteolytic degradation and low membrane permeability. To overcome these barriers, backbone modification via N-methylation has emerged as a cornerstone of modern drug design. N-α-Methyl-L-lysine methyl ester hydrochloride (N-Me-Lys-OMe·HCl) is a critical synthetic building block that enables the precise engineering of peptidomimetics. This whitepaper provides an in-depth mechanistic analysis of its structural logic, physical properties, and field-proven protocols for regioselective bioconjugation.

Structural Causality and Chemical Properties

The utility of N-Me-Lys-OMe·HCl lies in its highly specific functionalization. As a Senior Application Scientist, it is crucial to understand why this specific combination of protecting groups and modifications was engineered, rather than simply treating it as an off-the-shelf reagent.

Quantitative Data & Physical Properties

The following table summarizes the core physical and chemical parameters necessary for stoichiometric calculations and storage[1],[2].

Property	Value	Mechanistic Significance / Causality
Chemical Name	N-α-Methyl-L-lysine methyl ester hydrochloride	Specifies exact regiochemistry; distinguishes from ε-methylated epigenetic probes.
CAS Number	1071077-96-7	Unique identifier for procurement and database indexing[1].
Molecular Formula	C₈H₁₈N₂O₂ · HCl	Indicates the free base plus one equivalent of hydrochloric acid.
Molecular Weight	210.70 g/mol	Essential for precise stoichiometric control during coupling[2].
Appearance	White powder solid	Indicates high purity; hygroscopic nature dictates desiccated storage at 2-8°C.

The Logic of the Scaffold

Every modification on the N-Me-Lys-OMe·HCl scaffold serves a distinct, causal purpose in peptide synthesis:

• N-α-Methylation (Secondary Amine): Introduces steric bulk and removes a hydrogen-bond donor from the peptide backbone. This modification directly correlates with increased resistance to exopeptidases and improved lipophilicity (membrane permeability).

• Methyl Ester (OMe): Acts as an orthogonal C-terminal protecting group. It prevents unwanted polymerization during side-chain functionalization and can be selectively removed via mild saponification.

• Hydrochloride Salt (HCl): The free secondary amine is prone to oxidation and premature cyclization. The HCl salt locks the amine in a protonated, stable state, dramatically extending shelf-life and improving solubility in polar aprotic solvents.

• Unprotected ε-Amine (Primary Amine): Provides a highly nucleophilic, regioselective target for bioconjugation (e.g., attaching fluorophores, lipids, or PEG chains).

Note on Epigenetics: While ε-methylation of lysine is a hallmark of epigenetic regulation targeted in oncology 34, α-methylation (as seen in this compound) is primarily utilized for backbone engineering and peptidomimetic stability 5.

Figure 1: Structural causality and functional logic of the N-Me-Lys-OMe·HCl scaffold.

Regioselectivity: The Kinetic Advantage

A common challenge in lysine derivatization is distinguishing between the α-amine and the ε-amine. N-Me-Lys-OMe·HCl solves this through kinetic differentiation .

The ε-amine is a primary amine, making it highly nucleophilic and sterically accessible. Conversely, the α-amine is a secondary amine (due to the N-methyl group) and is sterically hindered by the adjacent chiral carbon and ester group. By strictly controlling the equivalents of the acylating agent and operating at reduced temperatures, scientists can achieve >95% regioselective acylation at the ε-amine without requiring transient protecting groups (like Boc or Fmoc) on the α-amine.

Experimental Methodologies

The following protocols are designed as self-validating systems . The inherent chemical logic of the steps prevents catastrophic failure modes (e.g., over-acylation or racemization), ensuring high-fidelity results.

Protocol 1: Regioselective ε-Amine Derivatization

Objective: To attach a functional lipid (e.g., palmitic acid for membrane anchoring) exclusively to the ε-amine.

• Preparation & Neutralization: Dissolve 1.0 equivalent (eq) of N-Me-Lys-OMe·HCl in anhydrous DMF (0.1 M concentration). Cool the solution to 0°C. Add 2.0 eq of N,N-Diisopropylethylamine (DIEA).

  • Causality: The first equivalent of DIEA neutralizes the HCl salt, freeing the amines. The second equivalent acts as a non-nucleophilic base catalyst. Cooling to 0°C maximizes the kinetic difference between the primary and secondary amines.

• Activation: In a separate vial, activate 0.95 eq of Palmitic acid using an NHS/EDC system, or utilize a pre-formed Palmitic acid NHS-ester.

  • Self-Validation: Using a sub-stoichiometric amount (0.95 eq) of the activated ester acts as an internal control. It guarantees that the acylating agent is the limiting reagent, virtually eliminating the risk of di-acylation at the hindered α-amine.

• Coupling: Dropwise add the activated ester to the lysine solution. Allow the reaction to slowly warm to room temperature and stir for 2 hours.

• Workup: Quench with deionized water. Extract the product into Ethyl Acetate (EtOAc). Wash the organic layer with saturated aqueous NaCl (brine) to remove DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Mild C-Terminal Saponification

Objective: To unmask the C-terminal carboxylic acid for subsequent peptide chain elongation, without cleaving the newly formed ε-amide bond.

• Solvent System: Dissolve the ε-derivatized N-Me-Lys-OMe in a 3:1:1 mixture of THF:MeOH:H₂O.

  • Causality: This ternary mixture is critical. THF dissolves the lipophilic side chain, H₂O dissolves the inorganic base, and MeOH acts as a phase-transfer bridge, ensuring a homogeneous reaction environment.

• Hydrolysis: Add 1.5 eq of Lithium Hydroxide monohydrate (LiOH·H₂O). Stir at 0°C for 1 hour.

  • Self-Validation: LiOH is explicitly chosen over NaOH or KOH. The small Li⁺ ion strongly coordinates with the carbonyl oxygen and the forming carboxylate. This coordination prevents the abstraction of the α-proton, thereby suppressing racemization at the chiral center.

• Acidification: Cool to 0°C and carefully acidify to pH 3-4 using 1M HCl.

  • Causality: Acidification protonates the carboxylate into a free carboxylic acid, allowing it to be partitioned into an organic solvent (DCM) during extraction, yielding the final building block ready for standard Fmoc/Boc solid-phase peptide synthesis (SPPS).

Figure 2: Step-by-step workflow for regioselective bioconjugation of N-Me-Lys-OMe·HCl.

Conclusion

N-Me-Lys-OMe·HCl is not merely a structural variant of lysine; it is a highly engineered scaffold designed for kinetic control and orthogonal synthesis. By leveraging the steric hindrance of its N-α-methyl group and the orthogonal protection of its methyl ester, researchers can seamlessly integrate complex bioconjugates into proteolytically stable peptidomimetics, accelerating the pipeline of next-generation peptide therapeutics.

References

• Title: N-Me-Lys-OMe·HCl CAS#: 1071077-96-7 Source: ChemicalBook URL
• Title: N-Me-Lys-OMe·HCl Source: Amerigo Scientific URL
• Title: A convenient preparation of N (ε)
• Source: ScienceDirect (DOI)
• Source: Squarespace (Nature Reviews Drug Discovery)

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• 4. static1.squarespace.com [static1.squarespace.com]
• 5. A convenient preparation of N (ε)-methyl-L-lysine derivatives and its application to the synthesis of histone tail peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Molecular Weight and Exact Mass of Nα-Methyl-L-lysine Methyl Ester Hydrochloride (N-Me-Lys-OMe.HCl)

Abstract: This technical guide provides a detailed, first-principles approach to the calculation of the molecular weight and exact mass of Nα-Methyl-L-lysine methyl ester hydrochloride (N-Me-Lys-OMe.HCl), a modified amino acid derivative of interest in biochemical and pharmaceutical research. This document is intended for researchers, scientists, and drug development professionals who require a foundational understanding of these critical molecular properties. We will elucidate the distinction between molecular weight and exact mass, systematically derive the chemical formula, and present step-by-step protocols for their calculation, grounded in authoritative data from internationally recognized bodies.

Foundational Concepts: Molecular Weight vs. Exact Mass

In molecular sciences, the terms "molecular weight" and "exact mass" are often used, but they represent fundamentally different properties of a molecule. A clear understanding of their distinction is crucial for experimental design and data interpretation, from preparing molar solutions to analyzing high-resolution mass spectrometry data.

• Molecular Weight (Average Mass): The molecular weight (or more accurately, the relative molecular mass) is the weighted average mass of a molecule's constituent atoms based on the natural terrestrial abundance of their isotopes.[1][2] It is a dimensionless quantity, although it is often expressed in daltons (Da) or atomic mass units (amu). For bulk quantities, the molar mass (in g/mol ) is numerically equivalent to the molecular weight. This value is indispensable for stoichiometric calculations, such as preparing solutions of a specific molarity or determining mass-based reaction yields.

• Exact Mass (Monoisotopic Mass): The exact mass is the calculated mass of a molecule determined by summing the masses of the most abundant naturally occurring stable isotope of each constituent element.[3][4] This value is not a weighted average. Its primary application is in mass spectrometry, particularly high-resolution mass spectrometry (HRMS), where it allows for the unambiguous determination of a molecule's elemental composition by comparing the experimentally measured mass-to-charge ratio (m/z) to the calculated exact mass.

Structural Elucidation and Chemical Formula

To perform any mass calculation, the correct chemical formula must first be established. We will derive the formula for N-Me-Lys-OMe.HCl by systematically considering its structural components.

• Core Structure (L-lysine): The parent amino acid is L-lysine (C₆H₁₄N₂O₂).

• Methyl Esterification (-OMe): The carboxylic acid group (-COOH) is converted to a methyl ester (-COOCH₃). This involves the removal of one hydrogen and the addition of a methyl group (CH₃), resulting in a net addition of CH₂. The formula becomes C₇H₁₆N₂O₂.

• Nα-Methylation (N-Me): A methyl group (CH₃) replaces a hydrogen atom on the alpha-amino group (-NH₂), the amino group attached to the chiral carbon. This results in a secondary amine (-NHCH₃) and a net addition of CH₂. The formula for the free base, Nα-Methyl-L-lysine methyl ester, is therefore C₈H₁₈N₂O₂ .

• Hydrochloride Salt (.HCl): The compound is supplied as a hydrochloride salt, meaning one of the basic nitrogen atoms (typically the more basic ε-amino group) is protonated, and a chloride ion (Cl⁻) serves as the counter-ion. This adds one hydrogen and one chlorine atom to the overall formula.

The final chemical formula for Nα-Methyl-L-lysine methyl ester hydrochloride is C₈H₁₉ClN₂O₂ .

Caption: Structure of Nα-Methyl-L-lysine Methyl Ester Hydrochloride.

Calculation Protocols

The following sections provide detailed, step-by-step methodologies for calculating both the molecular weight and the exact mass of C₈H₁₉ClN₂O₂.

Protocol for Molecular Weight Calculation

This protocol uses the standard atomic weights as published by the IUPAC Commission on Isotopic Abundances and Atomic Weights (CIAAW), which represent the weighted average of all naturally occurring isotopes.[5]

Data Presentation: Standard Atomic Weights

Element	Symbol	Count	Standard Atomic Weight ( g/mol )	Source
Carbon	C	8	12.011	[IUPAC]
Hydrogen	H	19	1.008	[IUPAC]
Chlorine	Cl	1	35.453	[IUPAC]
Nitrogen	N	2	14.007	[IUPAC]
Oxygen	O	2	15.999	[IUPAC]

Experimental Protocol: Step-by-Step Calculation

• Carbon Contribution: 8 atoms × 12.011 g/mol = 96.088 g/mol

• Hydrogen Contribution: 19 atoms × 1.008 g/mol = 19.152 g/mol

• Chlorine Contribution: 1 atom × 35.453 g/mol = 35.453 g/mol

• Nitrogen Contribution: 2 atoms × 14.007 g/mol = 28.014 g/mol

• Oxygen Contribution: 2 atoms × 15.999 g/mol = 31.998 g/mol

• Summation: Add the contributions from each element.

  • 96.088 + 19.152 + 35.453 + 28.014 + 31.998 = 210.705 g/mol

The calculated molecular weight of N-Me-Lys-OMe.HCl is 210.71 g/mol (rounded to two decimal places).

Protocol for Exact Mass Calculation

This protocol uses the mass of the most abundant stable isotope for each element. These values are essential for high-resolution mass spectrometry.[6][7]

Data Presentation: Isotopic Masses

Element	Most Abundant Isotope	Count	Exact Mass (u)	Source
Carbon	¹²C	8	12.000000	[7]
Hydrogen	¹H	19	1.007825	[7]
Chlorine	³⁵Cl	1	34.968853	[7]
Nitrogen	¹⁴N	2	14.003074	[7]
Oxygen	¹⁶O	2	15.994915	[7]

Experimental Protocol: Step-by-Step Calculation

• Carbon Contribution: 8 atoms × 12.000000 u = 96.000000 u

• Hydrogen Contribution: 19 atoms × 1.007825 u = 19.148675 u

• Chlorine Contribution: 1 atom × 34.968853 u = 34.968853 u

• Nitrogen Contribution: 2 atoms × 14.003074 u = 28.006148 u

• Oxygen Contribution: 2 atoms × 15.994915 u = 31.989830 u

• Summation: Add the contributions from each isotope.

  • 96.000000 + 19.148675 + 34.968853 + 28.006148 + 31.989830 = 210.113506 u

The calculated exact mass of N-Me-Lys-OMe.HCl is 210.1135 u (rounded to four decimal places).

Summary and Practical Application

The calculated values for N-Me-Lys-OMe.HCl are summarized below, highlighting their distinct applications in a research setting.

Data Presentation: Summary of Calculated Masses

Parameter	Calculated Value	Primary Application
Molecular Weight	210.71 g/mol	Stoichiometry, solution preparation, bulk material handling
Exact Mass	210.1135 u	High-resolution mass spectrometry, elemental formula confirmation

Causality in Experimental Choices:

• For the Chemist: When preparing a 10 mM stock solution of N-Me-Lys-OMe.HCl, the molecular weight of 210.71 g/mol is the correct value to use. For example, to make 10 mL of this solution, one would weigh out (0.010 mol/L) × (0.010 L) × (210.71 g/mol ) = 0.02107 g or 21.07 mg of the compound.

• For the Mass Spectrometrist: When analyzing this compound by electrospray ionization mass spectrometry (ESI-MS) in positive ion mode, the molecule observed is not the neutral salt but the protonated free base, [M]+, which corresponds to the cation C₈H₁₉N₂O₂⁺. Its exact mass is calculated from the free base (C₈H₁₈N₂O₂) plus one proton (¹H⁺).

  • Exact Mass of Free Base (C₈H₁₈N₂O₂): 174.1368 u

  • Exact Mass of Cation ([C₈H₁₉N₂O₂]⁺): 174.136828 u + 1.007276 u (proton) = 175.1441 u

An HRMS instrument would be expected to detect a signal at an m/z of approximately 175.1441, confirming the elemental composition of the cationic species.

References

• IUPAC. (2018). Standard atomic weights of 14 chemical elements revised. International Union of Pure and Applied Chemistry. [Link]

• Wikipedia. Standard atomic weight. [Link]

• U.S. Geological Survey. (2022). Standard atomic weights of the elements 2021 (IUPAC Technical Report). [Link]

• PubChem. N-alpha-Methyl-L-lysine hydrochloride. National Center for Biotechnology Information. [Link]

• Meija, J., et al. (2014). The Table of Standard Atomic Weights—An exercise in consensus. National Institutes of Health. [Link]

• NIST. Atomic Weights and Isotopic Compositions with Relative Atomic Masses. National Institute of Standards and Technology. [Link]

• Scientific Instrument Services. Exact Masses of the Elements and Isotopic Abundances. [Link]

• Michigan State University. Exact Masses & Isotope Abundance Ratios. Department of Chemistry. [Link]

• University of Wisconsin-Madison. Table of Isotopic Masses and Natural Abundances. [Link]

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• 3. vanderbilt.edu [vanderbilt.edu]
• 4. N-Acetyl-L-lysine methyl ester | C9H18N2O3 | CID 2724394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. usgs.gov [usgs.gov]
• 6. Masses [www2.chemistry.msu.edu]
• 7. chem.ualberta.ca [chem.ualberta.ca]

Mastering the Solubility Profile of N-Me-Lys-OMe.HCl: A Technical Guide for Drug Development Professionals

Foreword: Understanding the Criticality of Solubility in Pharmaceutical Development

In the landscape of drug discovery and formulation, the intrinsic property of solubility is not merely a data point; it is a cornerstone that dictates the developability, bioavailability, and ultimately, the therapeutic efficacy of a potential drug candidate. For researchers and scientists navigating the complexities of drug development, a comprehensive understanding of a compound's solubility profile is paramount. This guide provides an in-depth technical exploration of the solubility profile of N-α-Methyl-L-lysine methyl ester hydrochloride (N-Me-Lys-OMe.HCl), a key building block in peptide synthesis and drug design.[1][2] We will delve into the theoretical underpinnings of solubility and present robust, field-proven methodologies for its empirical determination in both aqueous and organic media. The protocols outlined herein are designed to be self-validating, ensuring the generation of reliable and reproducible data crucial for informed decision-making in the pharmaceutical pipeline.

The Molecular Identity of N-Me-Lys-OMe.HCl and Its Implications for Solubility

N-Me-Lys-OMe.HCl is a derivative of the essential amino acid L-lysine. Its structure, featuring a methyl group on the alpha-amino group, a methyl ester at the C-terminus, and its presentation as a hydrochloride salt, profoundly influences its physicochemical properties, including its solubility.

Structural Features Influencing Solubility:

• Primary Amine and Methylated Amine: The presence of a primary amine on the side chain and a methylated secondary amine at the alpha position allows for hydrogen bonding with protic solvents like water.

• Methyl Ester: The methyl ester group introduces a degree of lipophilicity, which can enhance solubility in certain organic solvents.

• Hydrochloride Salt: As a hydrochloride salt, the molecule is ionic, which generally enhances its solubility in polar solvents, particularly water.[3] The dissolution in water will result in the dissociation into N-Me-Lys-OMe cations and chloride anions.

Given these features, a bifurcated solubility profile is anticipated: appreciable solubility in polar protic solvents and potentially limited solubility in non-polar aprotic solvents.

Theoretical Framework: The "Why" Behind the Dissolution Process

Solubility is defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure to form a saturated solution.[4] For pharmaceutical compounds, two key types of solubility are of interest: thermodynamic and kinetic solubility.[5]

• Thermodynamic Solubility: This is the true equilibrium solubility, where the solid and dissolved forms of the compound are in equilibrium. It represents the maximum amount of a substance that can dissolve under specific conditions and is a critical parameter for understanding the long-term stability of a formulation.[5] The "shake-flask" method is the gold standard for determining thermodynamic solubility.[5][6][7]

• Kinetic Solubility: This measures the concentration of a compound that remains in solution after being rapidly dissolved from a high-concentration stock solution (often in DMSO) and then diluted into an aqueous buffer.[8] It is a high-throughput screening method often used in early drug discovery to identify potential solubility issues.

The interplay of a compound's crystal lattice energy (the energy holding the solid-state together) and the solvation energy (the energy released when solute molecules are surrounded by solvent molecules) governs the dissolution process. For dissolution to occur, the solvation energy must overcome the lattice energy.

Experimental Determination of Solubility: A Step-by-Step Approach

The following sections provide detailed protocols for determining the thermodynamic and kinetic solubility of N-Me-Lys-OMe.HCl.

Thermodynamic Solubility Determination: The Shake-Flask Method

This method remains the benchmark for measuring equilibrium solubility.[5] It involves agitating an excess of the solid compound in the solvent of choice until equilibrium is reached.

Experimental Workflow for Thermodynamic Solubility:

Caption: Workflow for Thermodynamic Solubility Determination.

Detailed Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of N-Me-Lys-OMe.HCl (to ensure undissolved solid remains) to a series of vials containing a precise volume of the desired solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol, methanol, dichloromethane).

  • For aqueous solubility, it is crucial to test across a pH range relevant to physiological conditions, such as pH 1.2, 4.5, and 6.8.[7]

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a shaker or rotator set to a constant temperature (typically 25°C for general profiling or 37°C for physiological relevance) for a sufficient duration to reach equilibrium (24 to 72 hours is common).[5][7]

• Phase Separation:

  • After equilibration, allow the suspensions to stand undisturbed to let the excess solid settle.

  • To ensure complete removal of undissolved particles, centrifuge the samples.[5]

  • Carefully withdraw the supernatant and filter it through a low-binding 0.22 µm syringe filter.[5] This step is critical to avoid artificially high solubility readings from suspended microparticles.

• Quantification:

  • Prepare a standard curve of N-Me-Lys-OMe.HCl of known concentrations.

  • Dilute the filtered supernatant to fall within the linear range of the standard curve.

  • Analyze the diluted samples and standards using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis:

  • Determine the concentration of N-Me-Lys-OMe.HCl in the filtrate using the standard curve.

  • Calculate the initial solubility in the solvent, accounting for the dilution factor. Express the results in units such as mg/mL or mmol/L.

Kinetic Solubility Assessment

This high-throughput method is valuable for early-stage drug discovery to quickly flag compounds with potential solubility liabilities.[8]

Experimental Workflow for Kinetic Solubility:

Caption: Workflow for Kinetic Solubility Determination.

Detailed Protocol:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of N-Me-Lys-OMe.HCl in 100% dimethyl sulfoxide (DMSO), for example, at 10 mM.

• Assay Plate Preparation:

  • In a 96-well microtiter plate, add the DMSO stock solution to the aqueous buffer (e.g., PBS pH 7.4) to achieve a range of final concentrations.[8] The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation and Measurement:

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period, typically 1 to 2 hours.[8]

  • The concentration at which precipitation is first observed is the kinetic solubility. This can be determined by several methods:

    • Nephelometry: Measures the light scattering caused by precipitated particles.[8]

    • UV-Vis Spectroscopy: After filtration or centrifugation, the concentration in the supernatant is measured.[8]

    • LC-MS/HPLC-UV: Provides a more accurate quantification of the dissolved compound in the supernatant after separation of the solid.

Expected Solubility Profile and Data Interpretation

Based on the chemical structure of N-Me-Lys-OMe.HCl, a general solubility profile can be predicted.

Data Summary Table (Hypothetical Data for Illustrative Purposes):

Solvent System	Predicted Solubility Category	Rationale
Aqueous Solvents
Deionized Water	High	Hydrochloride salt form and polar functional groups.
PBS (pH 7.4)	High	Buffered physiological pH, likely to maintain the ionized state.
Simulated Gastric Fluid (pH 1.2)	Very High	The amine groups will be fully protonated, enhancing solubility.
Simulated Intestinal Fluid (pH 6.8)	High	The compound is expected to remain predominantly in its soluble, ionized form.
Organic Solvents
Methanol	High	Polar protic solvent capable of hydrogen bonding.
Ethanol	Moderate to High	Polar protic solvent, but slightly less polar than methanol.
Dimethyl Sulfoxide (DMSO)	High	Polar aprotic solvent, effective at solvating a wide range of compounds.
Dichloromethane (DCM)	Low	Non-polar aprotic solvent, less favorable for solvating ionic salts.
Acetonitrile	Moderate	Polar aprotic solvent.
Hexanes	Very Low	Non-polar solvent, unlikely to solvate the polar/ionic compound.

Interpretation of Results:

• pH-Dependent Solubility: A significant change in solubility across the tested pH range would indicate the influence of the ionizable groups on the molecule's overall solubility. For N-Me-Lys-OMe.HCl, solubility is expected to be high in acidic to neutral pH due to the protonation of the amine groups.

• Solvent Polarity: A clear trend of decreasing solubility with decreasing solvent polarity is anticipated. High solubility in polar protic solvents like water and methanol, and low solubility in non-polar solvents like hexanes would confirm the polar and ionic nature of the compound.

• Discrepancies between Thermodynamic and Kinetic Solubility: It is not uncommon for kinetic solubility to be higher than thermodynamic solubility. This can occur if the compound initially dissolves to form a supersaturated solution that precipitates over time. This information is valuable for formulation development, as it can indicate a risk of the drug precipitating out of solution upon administration.

Conclusion: A Roadmap for Comprehensive Solubility Characterization

A thorough understanding of the solubility profile of N-Me-Lys-OMe.HCl is indispensable for its effective utilization in drug development. By employing robust and well-validated methodologies such as the shake-flask method for thermodynamic solubility and high-throughput assays for kinetic solubility, researchers can generate the critical data needed to guide formulation strategies, predict in vivo behavior, and ultimately, accelerate the journey from discovery to clinical application. The experimental frameworks provided in this guide offer a comprehensive roadmap for achieving a precise and reliable characterization of the solubility of this important amino acid derivative.

References

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Curran, D. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Pion Inc. Retrieved from [Link]

• Scribd. (n.d.). Solubility Testing Guidelines for Pharmaceuticals. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• World Health Organization. (n.d.). Annex 4: Guidance on biopharmaceutics classification system-based biowaivers. Retrieved from [Link]

• ChemicalCell. (n.d.). n-Alpha-Methyl-L-Lysine Hydrochloride. Retrieved from [Link]

• Frontiers in Molecular Biosciences. (2021, June 15). Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins. Retrieved from [Link]

• Wageningen University & Research. (2018, May 16). Modelling the solubility of the 20 proteinogenic amino acids with experimentally derived saturation data. Retrieved from [Link]

Sources

• 1. n-Alpha-Methyl-L-Lysine Hydrochloride | 14000-28-3 | ChemicalCell [chemicalcell.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. scribd.com [scribd.com]
• 5. raytor.com [raytor.com]
• 6. lup.lub.lu.se [lup.lub.lu.se]
• 7. who.int [who.int]
• 8. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

Stability and Long-Term Storage Conditions for N-Me-Lys-OMe.HCl Powder: A Technical Guide

Executive Summary

N-methyl-L-lysine methyl ester hydrochloride (N-Me-Lys-OMe.HCl) is a critical building block in advanced peptide synthesis, peptidomimetic drug design, and biomaterial engineering. However, the exact structural modifications that make it valuable—namely, the N-methylation and the methyl esterification—also introduce severe thermodynamic vulnerabilities. This whitepaper provides an in-depth mechanistic analysis of the degradation pathways of N-Me-Lys-OMe.HCl powder and establishes self-validating, field-proven protocols for its long-term storage and quality control.

Chemical Profile & Structural Vulnerabilities

N-Me-Lys-OMe.HCl is synthesized and stored as a hydrochloride salt to chemically mask its highly reactive secondary amine. If the molecule were left as a free base, it would rapidly undergo self-condensation.

Despite the stabilizing presence of the HCl salt, the powder remains highly susceptible to two primary degradation vectors:

• Hygroscopicity-Driven Hydrolysis: The ionic nature of the hydrochloride salt makes the powder intensely hygroscopic. Exposure to ambient humidity creates a microscopic aqueous layer on the crystal surface, facilitating the premature cleavage of the methyl ester[1].

• Nucleophilic Oligomerization: If the local pH rises or the HCl salt is compromised, the unmasked N-methyl amine becomes a potent nucleophile, attacking adjacent ester groups to form cyclic or linear byproducts[2].

Mechanistic Deep-Dive: Pathways of Degradation

Understanding the causality behind compound degradation is essential for designing effective storage systems.

Pathway 1: Moisture-Induced Ester Hydrolysis

The methyl ester is a relatively labile protecting group designed for easy removal post-synthesis. When N-Me-Lys-OMe.HCl absorbs atmospheric moisture, the water molecules act as nucleophiles. The localized acidic environment (provided by the HCl) catalyzes the nucleophilic acyl substitution at the ester carbonyl. This 3, yielding the free carboxylic acid (N-Me-Lys-OH) and releasing methanol as a volatile byproduct[3].

Pathway 2: Base-Catalyzed Diketopiperazine (DKP) Formation

Amino acid methyl esters are notoriously prone to 2 when the amine is unmasked[2]. The N-methyl group exacerbates this issue. N-alkylation restricts the conformational freedom of the molecule, often favoring a geometry that brings the nucleophilic nitrogen and the electrophilic ester carbonyl into close proximity. If the powder is exposed to basic vapors (e.g., ammonia, volatile amines in the lab) or improper solvents, the HCl salt is neutralized. The resulting free secondary amine rapidly attacks the methyl ester of a neighboring molecule, ejecting methanol and4[4].

Mechanistic pathways of N-Me-Lys-OMe.HCl degradation via hydrolysis and DKP formation.

Quantitative Data Summary: Storage Viability

To optimize inventory management, the following table summarizes the causal relationship between storage environments and the degradation kinetics of N-Me-Lys-OMe.HCl.

Storage Condition	Temperature	Atmosphere	Estimated Shelf Life	Primary Degradant
Optimal (Long-Term)	-20°C	Argon (Ar)	> 24 months	None detectable
Acceptable (Short-Term)	2-8°C	Argon or N₂	6-12 months	Hydrolyzed ester (Trace)
Suboptimal	25°C	Ambient Air	< 1 month	Hydrolyzed ester, Oligomers
Compromised	25°C	Basic Vapors	< 1 week	Diketopiperazine (DKP)

Experimental Protocols: A Self-Validating System

To ensure absolute scientific integrity, storage protocols must not rely on assumption. The following workflows incorporate built-in validation steps to guarantee the stability of the1[1].

Protocol A: Aliquoting and Long-Term Storage Preparation

Causality Note: Repeated freeze-thaw cycles introduce condensation. Bulk powders must be aliquoted into single-use vials immediately upon receipt. Argon is mandated over Nitrogen because Argon is denser than air, allowing it to effectively "blanket" the powder at the bottom of the vial and displace oxygen and moisture before capping.

Step-by-Step Methodology:

• Preparation: Equilibrate the unopened bulk container of N-Me-Lys-OMe.HCl to room temperature in a desiccator for 2 hours to prevent condensation upon opening.

• Atmosphere Control: Transfer the bulk container, sterile amber glass vials, and PTFE-lined screw caps into a glove box purged with anhydrous Argon (<1 ppm H₂O).

• Aliquoting: Weigh the powder into single-use aliquots (e.g., 100 mg to 1 g) using a calibrated microbalance.

• Argon Overlay: Gently purge the headspace of each filled vial with a low-flow Argon stream for 5 seconds.

• Sealing: Immediately seal the vials with PTFE-lined caps. Do not use standard rubber or paper liners, as they permit moisture ingress over time.

• Validation (Seal Integrity): Weigh 3 random vials to the nearest 0.1 mg. Place them in a vacuum desiccator for 24 hours, then re-weigh. A mass deviation of >0.1 mg indicates a compromised PTFE seal.

• Storage: Transfer validated vials to a -20°C freezer, housed within a secondary sealed container containing indicating Drierite (calcium sulfate).

Step-by-step workflow for the aliquoting and long-term storage of hygroscopic powders.

Protocol B: Quality Control & Stability Indicating Assays

Before utilizing a stored lot in sensitive peptide synthesis, its integrity must be validated.

Step-by-Step Methodology:

• Moisture Analysis (Karl Fischer):

  • Dissolve 50 mg of the powder in anhydrous methanol.

  • Inject into a coulometric Karl Fischer titrator.

  • Acceptance Criteria: Water content must be ≤ 0.5% w/w. Higher values indicate a high risk of ongoing ester hydrolysis.

• Purity Analysis (HPLC-MS):

  • Prepare a 1 mg/mL solution of N-Me-Lys-OMe.HCl in 0.1% aqueous Trifluoroacetic acid (TFA). Causality Note: The TFA ensures the amine remains strictly protonated during the run, preventing artificial on-column DKP formation.

  • Run on a C18 reverse-phase column using a gradient of Water/Acetonitrile (both containing 0.1% TFA).

  • Monitor via UV (210 nm) and ESI-MS.

  • Acceptance Criteria: Look for the [M+H]+ peak of the intact ester. The presence of[M-14]+ (loss of methyl group/hydrolysis) or [2M-32]+ (DKP dimer formation) indicates lot degradation.

References

• BenchChem.
• Lee, M., et al. Convenient asymmetric synthesis of 1,3,4,6-tetrasubstituted 2,5-diketopiperazines. Arkivoc.
• Gairola, N., et al. Synthesis, Hydrolysis Kinetics and Pharmacodynamic Profile of Novel Prodrugs of Flurbiprofen. Indian Journal of Pharmaceutical Sciences.
• Wiley-VCH. Protection Reactions.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. arkat-usa.org [arkat-usa.org]

The Role of N-Me-Lys-OMe·HCl in Epigenetic Histone Methylation Research: A Technical Whitepaper

Executive Summary

Epigenetic regulation via histone post-translational modifications (PTMs) is a foundational mechanism of chromatin biology. Among these PTMs, the methylation of lysine residues on histone tails (e.g., H3K4, H3K9, H3K27) serves as a dynamic switch for transcriptional activation or repression. To study the enzymes responsible for writing (Histone Methyltransferases, KMTs) and erasing (Histone Demethylases, KDMs) these marks, researchers require highly specific, kinetically trackable substrates.

While full-length recombinant histones and methyl-lysine analogs (MLAs) are invaluable for structural biology[1], high-throughput screening (HTS) and kinetic profiling demand simplified, scalable molecules. N-Me-Lys-OMe·HCl ( Nϵ -methyl-L-lysine methyl ester hydrochloride) has emerged as a critical small-molecule tool in this domain. This whitepaper explores the biophysical rationale, structural causality, and self-validating experimental workflows that make this molecule indispensable for epigenetic drug development.

Chemical Rationale & Structural Causality

In biochemical assays, substituting a complex histone peptide with a single modified amino acid requires precise chemical engineering to maintain enzyme-substrate recognition. N-Me-Lys-OMe·HCl is systematically designed to overcome the biophysical limitations of free amino acids[2].

The Causality of the Molecular Design:

• The Methyl Ester (-OMe) Modification: A standard free amino acid possesses a zwitterionic character at physiological pH (7.4). The negatively charged C-terminal carboxylate strongly repels the hydrophobic and basic residues lining the narrow catalytic tunnels of KDMs (like LSD1) and KMTs. By esterifying the carboxylate to a methyl ester, the molecule neutralizes this charge, effectively mimicking the neutral peptide backbone of a histone tail. This modification drastically lowers the Michaelis constant ( Km​ ) and restores catalytic efficiency ( kcat​/Km​ ) in in vitro assays[3].

• The Nϵ -Methyl (-Me) Group: This specifically mimics the mono-methylated state of lysine (Kme1). For enzymes like LSD1 (KDM1A), which operate via an FAD-dependent amine oxidation mechanism, the substrate must possess a lone electron pair on the epsilon-nitrogen to form a critical imine intermediate. Trimethylated lysines (Kme3) lack this proton and cannot be demethylated by LSD1. Thus, the mono-methyl configuration provides an ideal, highly specific substrate for tracking oxidative demethylation[4].

• The Hydrochloride Salt (·HCl): The salt form ensures rapid, complete aqueous solubility in standard assay buffers (e.g., HEPES, Tris). More importantly, it protonates the amine during long-term storage, preventing spontaneous atmospheric oxidation and ensuring a highly reproducible starting concentration for sensitive kinetic assays.

Fig 1. Role of N-Me-Lys-OMe·HCl in KMT/KDM writer and eraser enzymatic cycles.

Applications in Epigenetic Workflows

KDM Eraser Assays (LSD1 and JmjC Domains)

N-Me-Lys-OMe·HCl is widely utilized to evaluate the catalytic efficiency of demethylases. The Jumonji C (JmjC) family reductively activates O2​ at the expense of α -ketoglutarate to produce an oxidant that delivers an OH• equivalent to the methyl group of N-Me-Lys[4]. Because the substrate is a small molecule, the reaction products (formaldehyde and unmethylated Lys-OMe) can be directly and unambiguously quantified using mass spectrometry without the signal suppression often caused by large peptide fragments.

KMT Writer Assays

In continuous enzymatic assays, unmethylated analogs (like Lys-OMe) or mono-methylated analogs (N-Me-Lys-OMe) are used to track the processive transfer of methyl groups from S-adenosyl-L-methionine (SAM)[5]. The geometric constraints of the lysine binding tunnel in KMTs like G9a and GLP dictate that the conformational freedom of the lysine side chain is critical for optimal kcat​ [2].

Quantitative Data & Kinetic Profiling

To understand the utility of N-Me-Lys-OMe·HCl, it must be benchmarked against alternative substrates. The table below summarizes the kinetic parameters and assay suitability of various substrate classes when screened against KDM1A (LSD1).

Substrate Type	Km​ Range	Assay Suitability	Biophysical Rationale
Native Histone Peptides (e.g., H3K4me1)	Low (1-10 µM)	Low (Costly, complex MS fragmentation)	Native flanking sequence provides secondary binding interactions, driving high affinity.
N-Me-Lys-OH (Free Amino Acid)	Very High (>1 mM)	Poor	Zwitterionic C-terminus repels the hydrophobic active site pockets of KDMs.
N-Me-Lys-OMe·HCl	Moderate (50-300 µM)	High (Ideal for HTS)	Methyl ester neutralizes charge, mimicking the peptide backbone and restoring binding capability.

Self-Validating Experimental Protocol: KDM Screening via LC-MS/MS

To ensure scientific trustworthiness, an assay must be a self-validating system —incorporating internal controls and thermodynamic quenching to rule out false positives (e.g., compound aggregation or assay interference). The following protocol details the use of N-Me-Lys-OMe·HCl in an LC-MS/MS-based KDM inhibitor screen.

Step-by-Step Methodology

• Substrate & Buffer Preparation: Prepare a 10 mM stock of N-Me-Lys-OMe·HCl in LC-MS grade H2​O . Prepare the assay buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 1 mM DTT, and 50 µM FAD for LSD1 assays). Causality: DTT maintains the reducing environment necessary for enzyme stability, while FAD is the obligate cofactor for LSD1-mediated amine oxidation.

• Enzyme-Substrate Incubation: In a 96-well polypropylene plate, combine 10 nM recombinant KDM enzyme with varying concentrations of N-Me-Lys-OMe·HCl (10 µM to 500 µM) to establish Michaelis-Menten kinetics. Incubate at 37°C.

• Thermodynamic Quenching: At precise time intervals (e.g., 15, 30, 45 mins), quench the reaction by adding an equal volume of 0.1% Trifluoroacetic acid (TFA) in methanol. Causality: TFA lowers the pH drastically, instantly protonating the enzyme's active site residues and halting catalysis. Methanol simultaneously precipitates the denatured protein, leaving the small-molecule substrate and product in the supernatant for clean MS injection.

• LC-MS/MS Quantification: Centrifuge the plate at 14,000 x g for 10 minutes. Inject the supernatant into a triple quadrupole LC-MS/MS system. Monitor the Multiple Reaction Monitoring (MRM) transitions for N-Me-Lys-OMe ( m/z 175.1 → 116.1) and the demethylated product Lys-OMe ( m/z 161.1 → 102.1).

• Self-Validation Controls:

  • Negative Control: A "no-enzyme" well to establish the baseline stability of N-Me-Lys-OMe·HCl and rule out spontaneous degradation.

  • Positive Control: A "known inhibitor" well (e.g., 1 µM Tranylcypromine for LSD1) to validate the assay's sensitivity to pharmacological intervention.

Fig 2. Step-by-step LC-MS/MS workflow for KDM screening using N-Me-Lys-OMe·HCl.

Conclusion

N-Me-Lys-OMe·HCl is far more than a simple amino acid derivative; it is a rationally designed biophysical probe. By neutralizing the electrostatic repulsion of the C-terminus and providing a kinetically stable mono-methylated amine, it allows researchers to isolate and quantify the precise catalytic mechanisms of histone methyltransferases and demethylases. Integrating this molecule into self-validating LC-MS/MS workflows provides drug development professionals with a robust, high-throughput platform for discovering the next generation of epigenetic therapeutics.

References

• Title: The Site-Specific Installation of Methyl-Lysine Analogs into Recombinant Histones Source: Cell / PubMed Central (PMC) URL: [Link]

• Title: Methylation of geometrically constrained lysine analogues by histone lysine methyltransferases Source: Chemical Communications / Royal Society of Chemistry (RSC) URL: [Link]

• Title: Continuous enzymatic assay for histone lysine methyltransferases Source: BioTechniques / PubMed Central (PMC) URL: [Link]

• Title: Development of Substrate-Selective Probes for Affinity Pulldown of Histone Demethylases Source: ACS Chemical Biology / PubMed Central (PMC) URL: [Link]

• Title: Eight Kinetically Stable but Thermodynamically Activated Molecules that Power Cell Metabolism Source: Chemical Reviews / PubMed Central (PMC) URL: [Link]

Sources

• 1. The Site-Specific Installation of Methyl-Lysine Analogs into Recombinant Histones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methylation of geometrically constrained lysine analogues by histone lysine methyltransferases - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC09098C [pubs.rsc.org]
• 3. Development of Substrate-Selective Probes for Affinity Pulldown of Histone Demethylases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eight Kinetically Stable but Thermodynamically Activated Molecules that Power Cell Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Continuous enzymatic assay for histone lysine methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Solution-Phase Synthesis of N-Methylated Peptides Using N-Me-Lys-OMe·HCl

Executive Summary & Mechanistic Rationale

The incorporation of N-methylated amino acids into peptide backbones is a transformative strategy in modern drug development. N-methylation imparts profound pharmacokinetic advantages, including enhanced proteolytic stability, increased membrane permeability, and improved oral bioavailability[1]. However, synthesizing these sequences presents a significant chemical challenge: the secondary amine of an N-methylated residue is highly sterically hindered and exhibits reduced nucleophilicity compared to standard primary amines.

This application note details the optimized solution-phase peptide synthesis (SPPS) workflows utilizing N-Me-Lys-OMe·HCl (N-α-methyl-L-lysine methyl ester hydrochloride). In this building block, the C-terminus is temporarily protected as a methyl ester[2], and the N-terminus is a secondary amine ready for elongation.

The Causality of Reagent Selection

Standard coupling reagents, such as DIC/HOBt or PyBOP, are generally ineffective for acylating N-methylated amines. For instance, PyBOP generates a benzotriazolyl ester intermediate that is poorly reactive with sterically hindered secondary amines[3]. To overcome this activation energy barrier, highly electrophilic coupling reagents must be employed:

• PyBroP (Bromo-tris-pyrrolidino-phosphonium hexafluorophosphate): Bypasses the formation of sluggish active esters by generating a highly reactive acylphosphonium intermediate, which is rapidly and directly aminolyzed by the N-methyl amine[3].

• HATU: Forms an OAt (7-azabenzotriazole) active ester. The nitrogen atom at the 7-position of the pyridine ring provides anchimeric assistance (a neighboring group effect), accelerating the coupling reaction even in hindered environments[4].

Quantitative Reagent Comparison

To ensure optimal yield and minimal epimerization, selecting the correct coupling reagent is critical. The following table summarizes the performance metrics of common reagents when coupling an incoming Fmoc-protected amino acid to the secondary amine of N-Me-Lys-OMe.

Coupling Reagent	Reactive Intermediate	Efficiency for N-Me Amines	Epimerization Risk	Primary Application
PyBroP	Acylphosphonium	Excellent	Low	Highly hindered N-methyl couplings[3]
HATU	OAt Active Ester	High	Low to Moderate	Complex sequences, moderate hindrance[4]
PyBOP	OBt Active Ester	Poor	Moderate	Standard primary amine couplings[3]
DIC / HOBt	O-Acylisourea / OBt	Very Poor	High (if forced)	Routine linear peptide synthesis

Workflow Visualization

Solution-Phase Synthesis Workflow for N-Methylated Peptides using N-Me-Lys-OMe·HCl.

Experimental Protocols

Prerequisite Note: The ϵ -amino group of the lysine residue must be orthogonally protected (e.g., as N-Me-Lys(Boc)-OMe·HCl) prior to these steps to prevent unwanted branching during peptide elongation.

Protocol A: Free-Basing of N-Me-Lys-OMe·HCl

Causality: The building block is supplied as a hydrochloride salt to prevent premature degradation and autolysis. It must be neutralized in situ to liberate the nucleophilic secondary amine immediately prior to coupling.

• Solubilization: Suspend 1.0 equivalent of N-Me-Lys(Boc)-OMe·HCl in anhydrous Dichloromethane (DCM) (approx. 10 mL per gram of amino acid) under an inert nitrogen atmosphere.

• Neutralization: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise to the suspension at 0 °C. Stir for 15 minutes until the solution becomes completely clear, indicating the release of the free base.

• Self-Validation: Spot a micro-aliquot of the solution onto wet pH paper. A pH of 8–9 confirms complete neutralization. Do not isolate the free base; proceed immediately to Protocol B to prevent diketopiperazine formation.

Protocol B: Sterically Hindered Peptide Coupling (PyBroP Method)

Causality: To force the acylation of the hindered secondary amine, PyBroP is utilized to form a highly reactive acylphosphonium intermediate[3].

• Activation: In a separate dry flask, dissolve 1.5 equivalents of the incoming Fmoc-protected amino acid (Fmoc-AA-OH) and 1.5 equivalents of PyBroP in anhydrous DCM.

• Base Addition: Add 3.0 equivalents of DIPEA to the activation flask. Stir for 3 minutes at room temperature to generate the acylphosphonium intermediate.

• Coupling: Transfer the activated Fmoc-AA-OH solution into the flask containing the freshly prepared N-Me-Lys(Boc)-OMe free base (from Protocol A).

• Reaction: Stir the mixture at room temperature for 4 to 12 hours. Sterically demanding incoming residues (e.g., Val, Ile) may require up to 24 hours.

• Self-Validation (LC-MS): Unprotected N-methyl amines do not yield a reliable purple color with standard ninhydrin tests. Validate reaction completion by taking a 10 µL aliquot, diluting in Methanol, and analyzing via LC-MS. Look for the disappearance of the free base mass and the emergence of the dipeptide mass[M+H]+.

• Workup: Wash the organic layer sequentially with 1M HCl (3x), saturated NaHCO₃ (3x), and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol C: Saponification of the C-Terminal Methyl Ester

Causality: The C-terminal methyl ester provides robust protection during the coupling phase but must be removed (saponified) to allow for subsequent C-terminal elongation or to yield the final free acid[2]. Lithium hydroxide (LiOH) is selected because it provides sufficiently mild basic conditions to hydrolyze the ester without causing epimerization of the α -chiral center[5].

• Solvent Preparation: Dissolve the purified Fmoc-AA-N(Me)-Lys(Boc)-OMe dipeptide in a 1:1 (v/v) mixture of Tetrahydrofuran (THF) and distilled water.

• Hydrolysis: Cool the solution to 0 °C in an ice bath. Add 2.0 equivalents of Lithium hydroxide monohydrate (LiOH·H₂O) in a single portion.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature. Stir for an additional 2-3 hours.

• Self-Validation (TLC): Monitor the reaction using Thin-Layer Chromatography (DCM:MeOH 9:1). The starting ester will appear as a high Rf spot, while the successful formation of the carboxylic acid will appear as a highly polar, low Rf streak.

• Quenching & Extraction: Carefully acidify the reaction mixture to pH ~3 using 1M HCl at 0 °C to protonate the newly formed carboxylic acid. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Final Isolation: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield Fmoc-AA-N(Me)-Lys(Boc)-OH.

References

• Application Notes and Protocols for the Incorporation of N-Methylated Amino Acids in Peptides Source: Benchchem URL
• Application Notes and Protocols for DL-Threonine Methyl Ester Hydrochloride in Peptide Synthesis Source: Benchchem URL
• A Head-to-Head Battle of Coupling Reagents: PyBOP vs.
• Source: PMC (National Institutes of Health)
• Source: Semantic Scholar (Journal of Organic Chemistry)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Efficient Solution-Phase Dipeptide Synthesis Using Titanium Tetrachloride and Microwave Heating - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization During N-Me-Lys-OMe.HCl Coupling Reactions

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with stereochemical integrity during the coupling of N-methylated amino acids, specifically focusing on N-Me-Lys-OMe.HCl. Here, we provide in-depth troubleshooting advice, preventative protocols, and answers to frequently asked questions to ensure the successful synthesis of your target peptides with high chiral purity.

Frequently Asked Questions (FAQs)

Q1: Why are N-methylated amino acids like N-Me-Lys-OMe more prone to racemization?

A: N-methylated amino acids are particularly susceptible to racemization. The absence of a proton on the amide nitrogen makes the α-proton more acidic and thus easier for a base to abstract.[1][2] While they cannot form the classic oxazolone intermediates common with non-methylated amino acids, they can racemize through alternative pathways, such as the formation of oxazolonium-5-oxide intermediates.[1][3]

Q2: Which factors have the most significant impact on racemization during these coupling reactions?

A: Several factors critically influence the degree of racemization. The three primary contributors are the choice of coupling reagent, the type and concentration of the base used, and the reaction temperature.[4][5] The solvent polarity and the duration of the activation step also play important roles.[1][3]

Q3: Are there specific coupling reagents that are recommended for N-methylated amino acids?

A: Yes, for sterically hindered and racemization-prone residues like N-methylated amino acids, uronium/aminium salts such as HATU and phosphonium salts like PyAOP and PyBOP are highly recommended.[1][6][7] PyAOP, in particular, has shown excellent performance for coupling N-protected N-methyl amino acids.[1][6][8] While standard carbodiimides like DCC and DIC are economical, they can lead to significant racemization and should be used with caution and always in the presence of an additive.[1][5][9]

Q4: What is the role of additives like OxymaPure or HOAt?

A: Additives are crucial for suppressing racemization, especially when using carbodiimide-based coupling reagents.[10][11] They function by intercepting the highly reactive O-acylisourea intermediate to form a more stable active ester.[10][12] This active ester is less prone to racemization and still sufficiently reactive to form the desired peptide bond.[10][13] OxymaPure and HOAt are considered superior to the traditional additive HOBt in both suppressing epimerization and improving coupling efficiency.[6][14][15]

Understanding the Mechanism of Racemization

Racemization during peptide bond formation compromises the stereochemical integrity of the final peptide, potentially altering its biological activity.[5][10] For N-protected amino acids, two primary pathways contribute to the loss of chirality:

• Oxazolone Formation: This is the most common mechanism. The activated carboxyl group undergoes intramolecular cyclization to form a planar oxazolone intermediate. The α-proton of this intermediate is highly acidic and can be easily removed by a base, leading to a loss of stereochemistry.[5][10]

• Direct α-Proton Abstraction (Enolization): A base can directly remove the proton from the α-carbon of the activated amino acid, forming a planar enolate intermediate. Reprotonation of this intermediate can occur from either face, resulting in a mixture of stereoisomers.[5][16]

While N-methylated amino acids cannot form traditional oxazolones, they are susceptible to a similar cyclization mechanism that forms an oxazolonium salt, which is also prone to racemization.[3]

Caption: Primary mechanisms of racemization in peptide synthesis.

Troubleshooting Guide: High Racemization Detected

If you have identified a significant level of racemization in your product after coupling N-Me-Lys-OMe.HCl, follow this step-by-step guide to diagnose and resolve the issue.

Step 1: Evaluate Your Coupling Reagent and Additives

The choice of coupling reagent is the most critical factor in controlling racemization.

• Issue: Use of carbodiimides (DIC, DCC, EDC) without an additive. These reagents, when used alone, are known to cause high levels of racemization.[5][9]

• Solution:

  • Immediate Action: Always incorporate a racemization-suppressing additive when using carbodiimides. OxymaPure and HOAt are highly recommended for their superior performance over HOBt.[6][14][15]

  • Best Practice: For challenging couplings involving N-methylated amino acids, switch to a uronium/aminium (e.g., HATU, HBTU) or phosphonium (e.g., PyAOP, PyBOP) based reagent.[1][6] These reagents are generally more efficient and offer better suppression of racemization.[8][9] HATU is widely considered a gold standard for difficult couplings.[6]

Step 2: Scrutinize the Base

The basicity and steric hindrance of the amine base used can dramatically influence the rate of epimerization.[4]

• Issue: Use of a strong, non-sterically hindered base like triethylamine (TEA) or an excessive amount of N,N-diisopropylethylamine (DIPEA).[4]

• Solution:

  • Change the Base: Switch to a weaker or more sterically hindered base. 2,4,6-Collidine (TMP) and N-methylmorpholine (NMM) are excellent choices that have been shown to produce less racemization compared to DIPEA.[4][11]

  • Optimize Concentration: Use the minimum amount of base necessary for the reaction to proceed. Typically, 2-4 equivalents relative to the amino acid are sufficient, but this should be optimized.[6]

Step 3: Control the Reaction Temperature

Higher temperatures accelerate the rate of all reactions, including the undesired racemization.[5]

• Issue: Performing the coupling reaction at elevated temperatures or with extended reaction times at room temperature.

• Solution:

  • Lower the Temperature: Conduct the coupling reaction at a lower temperature, such as 0°C.[1][5] This will slow down the rate of epimerization.

  • Minimize Activation Time: Do not allow the "pre-activation" of the carboxylic acid to proceed for an extended period before adding the amine component. A brief pre-activation of 1-5 minutes is typically sufficient to form the active species without allowing significant time for racemization.[5][6]

Step 4: Assess the Solvent

The polarity of the solvent can also influence the rate of racemization.[3]

• Issue: Using highly polar solvents.

• Solution: If the reaction chemistry allows, consider using a less polar solvent to potentially reduce the rate of racemization.[1] However, solubility of reagents must be taken into account.

Caption: Troubleshooting workflow for racemization issues.

Recommended Protocols for Low-Racemization Coupling

The following protocols are optimized to minimize racemization during the incorporation of Fmoc-N-Me-Lys(Boc)-OH.

Protocol 1: HATU-Mediated Coupling (Recommended)

This protocol is highly effective for sterically hindered N-methylated amino acids.[7]

• Resin Preparation: Swell the resin-bound peptide with a free N-terminal amine in N,N-Dimethylformamide (DMF). Perform the standard Fmoc-deprotection using 20% piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF to remove all traces of piperidine.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-N-Me-Lys(Boc)-OH (3-5 eq.), HATU (3-5 eq.), and a hindered base like 2,4,6-collidine or NMM (6-10 eq.) in DMF.

• Pre-activation: Allow the mixture to pre-activate for no more than 1-2 minutes at room temperature.[1]

• Coupling: Add the activated amino acid solution to the washed resin.

• Reaction: Allow the coupling to proceed for 1-4 hours at room temperature. For particularly difficult couplings, the reaction can be performed at 0°C overnight.

• Monitoring & Washing: Monitor reaction completion using a bromophenol blue test (Kaiser test is unreliable for N-methylated amines).[7][17] Once complete, wash the resin thoroughly with DMF.

Protocol 2: DIC/OxymaPure-Mediated Coupling (Cost-Effective Alternative)

This method provides a good balance between cost and performance, with OxymaPure offering excellent racemization suppression.[15]

• Resin Preparation & Deprotection: Follow steps 1 and 2 from Protocol 1.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-N-Me-Lys(Boc)-OH (3-5 eq.) and OxymaPure (3-5 eq.) in DMF.

• Coupling: Add Diisopropylcarbodiimide (DIC) (3-5 eq.) to the amino acid/Oxyma solution. Immediately add this mixture to the resin.

• Reaction: Allow the coupling to proceed for 1-2 hours at room temperature.

• Monitoring & Washing: Follow step 7 from Protocol 1.

Comparative Data Summary

The selection of the coupling reagent, additive, and base has a quantifiable impact on the stereochemical purity of the final peptide. The following table summarizes typical results for racemization-prone couplings.

Coupling Reagent	Additive	Base	Typical % D-Isomer (Epimerization)	Reference
DIC	None	DIPEA	High (>10%)	[5]
DIC	HOBt	DIPEA	Moderate (2-5%)	[5]
DIC	OxymaPure	DIPEA	Low (<1%)	[14],[15]
DIC	HOAt	DIPEA	Low (<1%)	[6]
HBTU	-	DIPEA	Moderate (1-4%)	[5]
HATU	-	Collidine	Very Low (<0.5%)	[6],[4]
PyAOP	-	DIPEA	Very Low (<0.5%)	[6],[1]

Note: Percentages are illustrative and can vary significantly based on the specific amino acid sequence, reaction conditions, and analytical method used.

References

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Coupling Reagents. Retrieved from [Link]

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Journal of Chemistry, 51(15), 2562-2570. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Simulated reference, as direct link was not available in search results)

• Subirós-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(6), 4695-4706. Retrieved from [Link]

• Subirós-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. PMC. Retrieved from [Link]

• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides. Chemical Reviews, 97(6), 2243-2266. Retrieved from [Link]

• Nowick, J. S. (2002). Racemization Assays. e-EROS Encyclopedia of Reagents for Organic Synthesis. (Simulated reference, as direct link was not available in search results)

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. Retrieved from [Link]

• Han, Y., et al. (2012). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 18(3), 159-165. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chempep.com [chempep.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. jpt.com [jpt.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. peptidechemistry.org [peptidechemistry.org]
• 16. mdpi.com [mdpi.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Challenges of N-Me-Lys-OMe.HCl Solubility: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The poor solubility of key reagents can be a significant bottleneck in chemical synthesis, leading to delays and frustrating troubleshooting cycles. This guide provides a comprehensive, in-depth analysis and practical solutions for a common issue faced by researchers: the limited solubility of N-Me-Lys-OMe.HCl (Nα-Methyl-L-lysine methyl ester hydrochloride) in frequently used organic solvents such as N,N-Dimethylformamide (DMF) and Dichloromethane (DCM). As your dedicated technical support partners, we will explore the underlying chemical principles governing this behavior and offer a range of field-proven strategies to overcome this challenge.

Understanding the "Why": The Root Causes of Poor Solubility

At its core, the solubility of a compound is dictated by the interplay of its intrinsic chemical properties and the characteristics of the solvent. For N-Me-Lys-OMe.HCl, several factors contribute to its often-problematic behavior in DMF and DCM.

1. The Impact of the Hydrochloride Salt: The presence of the hydrochloride salt is the most significant contributor to its poor solubility in many organic solvents. N-Me-Lys-OMe.HCl is an ionic compound, or a salt. This means that in its solid state, it exists as a crystalline lattice of positively charged N-Me-Lys-OMe cations and negatively charged chloride anions. Solvents like DMF and DCM, while polar aprotic and non-polar respectively, are not always effective at breaking down this stable ionic lattice. For dissolution to occur, the solvent molecules must surround and stabilize the individual ions, a process that is most efficient in highly polar, protic solvents like water or alcohols which can effectively solvate both cations and anions through strong ion-dipole interactions and hydrogen bonding.

2. Polarity Mismatch: While DMF is a polar aprotic solvent capable of dissolving a wide range of organic compounds, its polarity may not be sufficient to overcome the strong ionic forces within the N-Me-Lys-OMe.HCl crystal lattice.[1] Dichloromethane (DCM) is a non-polar solvent and is generally a poor choice for dissolving ionic salts.[2] The principle of "like dissolves like" is paramount here; the highly polar, ionic nature of the solute is a poor match for the less polar character of these solvents.

Troubleshooting Guide: Strategies for Enhancing Solubility

Faced with a suspension or an undissolved solid, the following troubleshooting steps, presented in a logical workflow, can be employed to achieve a clear, homogenous solution of N-Me-Lys-OMe.HCl.

Caption: Troubleshooting workflow for N-Me-Lys-OMe.HCl solubility.

Q1: My N-Me-Lys-OMe.HCl is not dissolving in pure DMF or DCM. What should be my first step?

A1: Solvent System Modification.

The most direct approach is to alter the solvent environment to better accommodate the ionic nature of your compound.

• Co-solvent Addition: Introducing a small amount of a more polar, protic co-solvent can dramatically improve solubility.[3] For reactions in DMF, the addition of a small percentage of methanol or even water can be effective. This works by providing a more favorable environment for solvating the chloride anion and the protonated amine.

• Alternative Solvents: If the reaction chemistry allows, consider switching to a more suitable solvent altogether.

  • N-Methyl-2-pyrrolidone (NMP): NMP is a highly polar aprotic solvent that is often a superior alternative to DMF for dissolving polar compounds and is widely used in peptide synthesis.[2]

  • Dimethyl Sulfoxide (DMSO): DMSO is another highly polar aprotic solvent with excellent solvating power for a wide range of compounds, including many salts.[1] It has been successfully used as a replacement for DMF in various reactions.[1]

  • Green Chemistry Alternatives: For those seeking more environmentally friendly options, solvents like N-butylpyrrolidinone (NBP) or cyrene are emerging as viable replacements for DMF in some applications.[4] Binary mixtures, such as DMSO and ethyl acetate, have also shown promise.[4]

Solvent Property Comparison

Solvent	Type	Dielectric Constant (20°C)	Notes
Dichloromethane (DCM)	Non-polar	9.1	Generally poor for ionic compounds.[2]
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	Good general solvent, but may be insufficient for some salts.[1]
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	32.2	Often a better solvent for polar compounds than DMF.[2]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47.2	Excellent solvating power for a wide range of compounds.[1]

Q2: I've tried co-solvents with limited success. Are there any chemical modifications I can make?

A2: In-situ Neutralization.

The hydrochloride salt is the primary culprit for poor solubility. By neutralizing it to the free amine, you can significantly enhance its solubility in organic solvents.

• Addition of a Non-Nucleophilic Base: The addition of a tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), will react with the hydrochloride to form the free amine of N-Me-Lys-OMe and the corresponding ammonium hydrochloride salt. The free amine is significantly less polar and more soluble in solvents like DMF and DCM.

Experimental Protocol: In-situ Neutralization for Improved Solubility

• Suspend the Reagent: Suspend the N-Me-Lys-OMe.HCl in your chosen reaction solvent (e.g., DMF or DCM) in the reaction vessel.

• Cool the Mixture: Cool the suspension to 0 °C using an ice bath. This is particularly important if your subsequent reaction is exothermic.

• Add the Base: Slowly add one equivalent of a non-nucleophilic base (e.g., TEA or DIPEA) to the stirred suspension.

• Observe Dissolution: Continue stirring the mixture at 0 °C or allow it to warm to room temperature. You should observe the solid dissolving as the free amine is formed.

• Proceed with Reaction: Once a clear solution is obtained, you can proceed with the addition of your other reagents.

Note: The newly formed ammonium salt (e.g., triethylammonium chloride) may precipitate out of solution, particularly in DCM. This can typically be removed by filtration if necessary, or it may not interfere with the subsequent reaction.

Q3: Can physical methods help improve the dissolution rate?

A3: Yes, with caution.

• Sonication: Placing the flask in an ultrasonic bath can help to break up solid aggregates and increase the surface area available for solvation, accelerating the dissolution process.

• Gentle Heating: Gently warming the mixture can also increase solubility. However, this should be done with caution, as elevated temperatures can potentially lead to degradation of the amino acid derivative or unwanted side reactions. Always check the thermal stability of your compound before applying heat.

Frequently Asked Questions (FAQs)

Q: Why can't I just use the free base of N-Me-Lys-OMe directly?

A: While the free base is more soluble, it is often less stable for long-term storage than the hydrochloride salt. The salt form is generally a crystalline, stable solid that is easier to handle and weigh accurately. The in-situ neutralization method provides the benefits of using the more stable salt form while generating the more soluble free base just prior to its use in the reaction.

Q: Will the addition of a base interfere with my subsequent reaction?

A: This is a critical consideration. If your reaction is sensitive to the presence of a tertiary amine base or the resulting ammonium salt, this method may not be suitable. You must evaluate the compatibility of the base with all other reagents and reaction conditions.

Q: Are there any other "greener" solvents I can consider?

A: The field of green chemistry is continuously evolving. Some emerging alternatives to traditional polar aprotic solvents include N-butylpyrrolidinone (NBP), 2-methyltetrahydrofuran (2-MeTHF), and various eutectic mixtures.[4] However, the suitability of these solvents for your specific application will require experimental validation.

Q: I am working in solid-phase peptide synthesis (SPPS). How does this solubility issue affect my workflow?

A: In SPPS, complete solubilization of the incoming amino acid is crucial for efficient coupling.[2] If the activated amino acid is not fully dissolved, the coupling reaction will be slow and incomplete, leading to deletion sequences in your final peptide. The strategies outlined above, particularly the use of more effective solvents like NMP or the in-situ neutralization of the hydrochloride salt, are directly applicable and highly recommended in SPPS protocols.

References

• Vertex AI Search. Solvents for Solid Phase Peptide Synthesis.
• Green Chemistry. Greener Alternatives in Peptoid Synthesis: Challenges and Opportunities Compared to Traditional Hazardous Solvents.
• PMC. Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis.
• WordPress. Molecular Solvents – Replacements for DMF, DMAC, NMP.
• Benchchem. Overcoming solubility issues with 2-Amino-2-(pyridin-3-yl)acetonitrile in organic solvents.
• ResearchGate. How to obtain and isolate free amino acids methyl esters from their hydrochloride salts?.

Sources

• 1. Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]

Reference Data & Comparative Studies

Comparative Guide: N-Me-Lys-OMe.HCl vs. H-Lys-OMe.HCl in Peptide and Peptidomimetic Synthesis

For researchers and drug development professionals, the transition from native peptides to metabolically stable peptidomimetics often hinges on subtle backbone modifications. One of the most powerful and widely utilized modifications is Nα -methylation.

This guide provides an objective, data-driven comparison between the standard unmethylated building block H-Lys-OMe.HCl (L-lysine methyl ester hydrochloride) and its methylated counterpart N-Me-Lys-OMe.HCl ( Nα -methyl-L-lysine methyl ester hydrochloride). We will explore their physicochemical differences, the mechanistic causality behind their distinct behaviors, and provide validated experimental protocols for their utilization.

Physicochemical & Structural Comparison

The addition of a single methyl group to the alpha-amino nitrogen fundamentally alters the molecule's hydrogen-bonding capacity, steric profile, and lipophilicity[1],[2]. Below is a comparative summary of their core properties.

Property	H-Lys-OMe.HCl (Unmethylated)	N-Me-Lys-OMe.HCl (Methylated)
CAS Number	26348-70-9[3]	1071077-96-7[1]
Alpha-Amine Type	Primary amine	Secondary amine
H-Bond Donors (Backbone)	1 (when incorporated into peptide)	0 (when incorporated into peptide)
Steric Hindrance	Low	Extremely High
Primary Application	Standard peptide elongation, dendrimer cores[4]	Peptidomimetics, oral bioavailability enhancement
Proteolytic Stability	Susceptible to exopeptidases/endopeptidases	Highly resistant to enzymatic cleavage[5]

Mechanistic Insights: The Causality of N-Methylation

To effectively utilize these building blocks, it is critical to understand why N-methylation induces such profound changes in both chemical reactivity and biological performance.

A. Conformational Restriction and the Ramachandran Plot

In a standard peptide chain built with H-Lys-OMe, the ϕ and ψ dihedral angles have broad rotational freedom, allowing the peptide to adopt various secondary structures (e.g., α -helices). When N-Me-Lys-OMe is incorporated, the bulky N -methyl group creates severe steric clashes with the adjacent carbonyl oxygen and side chains. This restricts the accessible conformational space, often disrupting α -helices and favoring extended β -strand or polyproline II (PPII) conformations. This pre-organization can drastically increase binding affinity to target receptors by reducing the entropic cost of binding[5].

B. Proteolytic Shielding

Native peptides are rapidly degraded in human serum. Proteases (such as trypsin, which cleaves adjacent to basic residues like lysine) require the peptide backbone to adopt a specific geometry within their S1/S1' active site pockets. The N -methyl group acts as a physical barricade, preventing the scissile bond from properly aligning with the protease's catalytic triad. Furthermore, the loss of the amide proton removes a critical hydrogen-bonding interaction required for protease-substrate recognition.

Mechanism of proteolytic resistance induced by N-alpha methylation of lysine.

C. The Thermodynamic Barrier of Coupling

Coupling an incoming amino acid onto H-Lys-OMe is thermodynamically straightforward. However, coupling onto the secondary amine of N-Me-Lys-OMe is notoriously difficult[6]. The methyl group shields the nitrogen lone pair, drastically reducing its nucleophilicity. Standard carbodiimides (like EDC or DIC) form O-acylisourea intermediates that are simply not reactive enough to overcome this activation energy barrier, leading to truncated sequences and poor yields.

Experimental Workflows & Protocols

Because these molecules are methyl esters, they are typically utilized as the C-terminal starting blocks in solution-phase synthesis or dendrimer construction[4]. The following protocols detail the self-validating systems required to work with these distinct amines.

Protocol 1: Solution-Phase Peptide Coupling Strategy

Objective: Couple Fmoc-Ala-OH to the alpha-amine of either H-Lys(Boc)-OMe or N-Me-Lys(Boc)-OMe.

Materials:

• For Unmethylated: EDC.HCl, HOBt, DIPEA[4].

• For Methylated: HATU (or COMU), HOAt, DIPEA[7],[6].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq (1.0 mmol) of the lysine methyl ester hydrochloride salt in anhydrous DMF (10 mL).

• Neutralization: Add 2.5 eq of DIPEA to neutralize the hydrochloride salt and free the alpha-amine.

• Activation (Unmethylated Route): In a separate vial, dissolve 1.2 eq Fmoc-Ala-OH, 1.2 eq EDC.HCl, and 1.2 eq HOBt in DMF. Stir for 5 minutes, then add to the H-Lys-OMe solution.

• Activation (Methylated Route): Due to steric hindrance, highly reactive 7-aza-benzotriazole active esters must be used. Dissolve 2.0 eq Fmoc-Ala-OH, 2.0 eq HATU, and 2.0 eq HOAt in DMF[6]. Add 4.0 eq DIPEA. Stir for 2 minutes (do not over-activate to prevent epimerization), then add to the N-Me-Lys-OMe solution.

• Reaction Monitoring:

  • Unmethylated: Monitor via standard TLC or LC-MS. Reaction is typically complete in 2 hours.

  • Methylated: Reaction may require 12–24 hours. If unreacted secondary amine remains, a second coupling cycle (double coupling) with fresh reagents is mandatory[6].

• Workup: Dilute with Ethyl Acetate, wash sequentially with 5% KHSO4​ , saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and concentrate in vacuo.

Solution-phase coupling workflow for unmethylated vs. N-methylated lysine methyl esters.

Protocol 2: Comparative Serum Stability Assay

To validate the biological advantage of N-methylation, synthesized dipeptides (e.g., Ala-Lys-OMe vs. Ala-N-Me-Lys-OMe) are subjected to human serum degradation.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of each synthesized peptide in DMSO.

• Incubation: Dilute the stock to a final concentration of 100 µM in 25% human serum (diluted in PBS, pH 7.4). Incubate at 37°C.

• Sampling: At predetermined time points (0, 1, 2, 4, 8, 12, and 24 hours), extract 50 µL aliquots.

• Quenching: Immediately quench the enzymatic activity by adding 50 µL of ice-cold acetonitrile containing 1% trifluoroacetic acid (TFA).

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet precipitated serum proteins.

• Quantification: Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining intact peptide. Plot the natural log of the remaining percentage versus time to calculate the half-life ( t1/2​ ).

Expected Experimental Data Summary:

Peptide Construct	Coupling Efficiency (1st Pass)	Required Coupling Reagent	Serum Half-Life ( t1/2​ )
Fmoc-Ala-Lys-OMe	> 98%	EDC / HOBt	~ 1.5 hours
Fmoc-Ala-(N-Me-Lys)-OMe	~ 65% (Requires Double Coupling)	HATU / HOAt	> 24 hours

Conclusion

The choice between H-Lys-OMe.HCl and N-Me-Lys-OMe.HCl dictates the trajectory of a peptide development program. While H-Lys-OMe.HCl offers synthetic ease and high yields using economical reagents[4],[2], it yields metabolically vulnerable peptides. Conversely, N-Me-Lys-OMe.HCl demands rigorous, specialized coupling protocols (utilizing uronium/aminium salts like HATU)[7],[6] but rewards the chemist with profound proteolytic resistance and unique conformational architectures critical for modern peptidomimetic drug discovery[5].

References

• reagentdatabase.com - H-LYS-OME HCL CAS 26348-70-9 Life Science Database URL: [Link]

• acs.org - Bio-Inspired Supramolecular Hybrid Dendrimers Self-Assembled from Low-Generation Peptide Dendrons URL:[Link]

• prepchem.com - Synthesis of L-lysine methyl ester dihydrochloride URL: [Link]

• rsc.org - Chapter 5: Microwave-assisted Peptide Synthesis URL: [Link]

• google.com (Patents)

Sources

• 1. N-Me-Lys-OMe·HCl CAS#: 1071077-96-7 [amp.chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. H-LYS-OME HCL CAS 26348-70-9 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO2021165453A1 - Molecules targeting proteins - Google Patents [patents.google.com]
• 6. peptide.com [peptide.com]
• 7. books.rsc.org [books.rsc.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Me-Lys-OMe.HCl for Laboratory Professionals

For researchers and scientists at the forefront of drug development, the integrity of your work extends beyond the bench to the responsible management of laboratory chemicals. This guide provides a detailed, authoritative framework for the proper disposal of N-alpha-Methyl-L-lysine methyl ester dihydrochloride (N-Me-Lys-OMe.HCl), ensuring the safety of personnel and the protection of our environment. This document is designed to be a self-validating system, grounding every recommendation in established safety protocols and regulatory standards.

Hazard Assessment and Causality: Understanding the Compound

N-Me-Lys-OMe.HCl, a lysine derivative, is not classified as a hazardous substance under the US OSHA Hazard Communication Standard.[1] However, this does not negate the need for cautious handling and proper disposal. The primary risks associated with this compound are mild irritation upon contact and the generation of hazardous decomposition products under high heat, such as carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride.[1][2] Therefore, the disposal procedures outlined below are designed to mitigate these risks by preventing uncontrolled release and chemical reactions.

Personal Protective Equipment (PPE): Your First Line of Defense

Before beginning any disposal procedure, it is imperative to be outfitted with the appropriate personal protective equipment. This is not merely a procedural step but a critical barrier against potential exposure.

Protection Type	Required Equipment	Rationale
Eye Protection	Safety glasses with side-shields or tightly fitting safety goggles.[2]	To prevent eye contact with airborne dust particles or splashes from solutions.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To avoid direct skin contact and potential mild irritation.
Body Protection	A standard laboratory coat.	To protect skin and clothing from accidental spills.
Respiratory Protection	An N95-rated dust mask or equivalent.	Recommended when handling the solid form to prevent inhalation of fine particles.

Spill Management: Immediate and Controlled Response

In the event of a spill, a swift and methodical response is crucial to prevent the spread of the chemical and minimize exposure.

For Solid Spills:

• Isolate the Area: Cordon off the affected area to prevent foot traffic.

• Don PPE: Ensure you are wearing the appropriate PPE as detailed in the table above.

• Contain the Spill: Use a dustpan and brush or a HEPA-filtered vacuum to carefully collect the spilled material. Avoid dry sweeping with a regular broom, as this can generate airborne dust.

• Package for Disposal: Place the collected material into a clearly labeled, sealed container for disposal.[1][3]

• Decontaminate the Area: Wipe down the spill area with a damp cloth. The first rinseate from any cleaning materials should be collected as chemical waste.[4]

For Liquid Spills (Solutions):

• Contain the Spill: Use absorbent pads or other inert material to contain the spill.

• Don PPE: Wear appropriate PPE, including gloves and eye protection.

• Absorb the Liquid: Cover the spill with an absorbent material.

• Package for Disposal: Scoop the absorbent material into a labeled, sealed container for disposal.

• Decontaminate the Area: Clean the spill area with soap and water.

Step-by-Step Disposal Procedures

The appropriate disposal method for N-Me-Lys-OMe.HCl depends on its form (solid or solution) and whether it is contaminated with other hazardous materials. The following decision-making workflow provides a clear path for proper disposal.

Caption: Disposal Decision Workflow for N-Me-Lys-OMe.HCl

Uncontaminated Solid Waste

For small quantities of uncontaminated, solid N-Me-Lys-OMe.HCl, disposal as non-hazardous solid waste is generally acceptable.[5]

• Containerize: Place the solid waste in a sturdy, sealable container. A screw-cap plastic bottle or a sealed bag is appropriate.

• Label: Clearly label the container with the full chemical name: "N-alpha-Methyl-L-lysine methyl ester dihydrochloride".

• Dispose: Dispose of the sealed container in the laboratory's designated non-hazardous solid waste stream. Consult your institution's Environmental Health and Safety (EHS) department for specific local procedures.[5]

For larger quantities, it is best practice to treat it as chemical waste and have it collected by your institution's hazardous waste management service.

Uncontaminated Aqueous Solutions

Aqueous solutions of N-Me-Lys-OMe.HCl that are not contaminated with other hazardous chemicals may be eligible for drain disposal, provided the following conditions are met:

• Check pH: Measure the pH of the solution. As a hydrochloride salt, it will likely be acidic.

• Neutralize: If the pH is below 5.5 or above 10.5, neutralize the solution by slowly adding a dilute acid or base until the pH is within this range.

• Dilute and Dispose: Pour the neutralized solution down a laboratory sink with a copious amount of running water. This ensures that the concentration in the wastewater system is negligible.

Important Note: Never dispose of any chemical down a storm drain. Laboratory sinks are connected to a sanitary sewer system where the water will be treated.

Contaminated Waste

Any N-Me-Lys-OMe.HCl, whether in solid or liquid form, that is contaminated with other hazardous materials must be treated as hazardous waste.

• Segregate: Do not mix this waste with other waste streams unless they are compatible.

• Containerize:

  • Solids: Collect in a clearly labeled hazardous waste container.

  • Liquids: Collect in a compatible, leak-proof hazardous waste container.

• Label: The container must be labeled with the words "HAZARDOUS WASTE" and a complete list of all constituents, including their approximate percentages. Do not use abbreviations or chemical formulas.

• Store: Store the waste container in a designated satellite accumulation area until it is collected by your institution's EHS department.

• Arrange for Pickup: Contact your EHS department to schedule a pickup for the hazardous waste.

Conclusion: A Culture of Safety

The proper disposal of N-Me-Lys-OMe.HCl is a straightforward process when guided by a clear understanding of the compound's properties and a commitment to established safety protocols. By following this guide, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific waste management policies, as local regulations may have additional requirements.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: H-Lys(Z)-OMe HCl. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Lys(Me)2-OH HCl. Retrieved from [Link]

• Ted Pella, Inc. (2015). Safety Data Sheet: Poly-L-Lysine Solution. Retrieved from [Link]

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• 2. fishersci.be [fishersci.be]
• 3. peptide.com [peptide.com]
• 4. tedpella.com [tedpella.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-Me-Lys-OMe.HCl

As researchers and scientists in the fast-paced world of drug development, our focus is often on the target molecule and the experimental outcome. However, the foundation of successful and reproducible science is a deep commitment to safety. This guide provides a detailed, experience-driven approach to the safe handling of N-Me-Lys-OMe.HCl (Nα-Methyl-L-lysine methyl ester hydrochloride), a common building block in peptide synthesis and other research applications. We will move beyond a simple checklist of personal protective equipment (PPE) to understand the "why" behind each recommendation, ensuring a culture of safety that protects both the scientist and the science.

While a specific Safety Data Sheet (SDS) for N-Me-Lys-OMe.HCl was not found, the guidance provided here is synthesized from the safety protocols for closely related amino acid derivatives, such as L-Lysine Methyl Ester Dihydrochloride.[1][2] It is imperative to always consult the specific SDS for any chemical you are working with, as hazards can vary.

Hazard Assessment: Understanding the Risks of N-Me-Lys-OMe.HCl

N-Me-Lys-OMe.HCl, like many amino acid esters and hydrochlorides, is typically a solid powder. The primary routes of exposure are inhalation of dust particles, skin contact, and eye contact.[3][4] Ingestion is also a potential route of exposure.[4] While not classified as acutely toxic, repeated or prolonged exposure may cause irritation to the respiratory tract, skin, and eyes.[3][5]

The hydrochloride salt form means that in the presence of moisture, it can be mildly corrosive. Upon thermal decomposition, it may release hazardous substances such as oxides of carbon (CO, CO2), nitrogen oxides (NOx), and hydrogen chloride (HCl) gas.[3][5][6]

The Hierarchy of Controls: Engineering and Administrative Controls First

Before we even consider PPE, we must implement more effective safety measures. PPE is the last line of defense.

• Engineering Controls : These are physical changes to the workspace to isolate the hazard.

  • Chemical Fume Hood : All weighing and handling of N-Me-Lys-OMe.HCl powder should be conducted in a certified chemical fume hood. This is critical to prevent the inhalation of fine dust particles.[4][5] The fume hood's airflow will capture and exhaust any airborne powder.

  • Ventilation : Ensure the laboratory has adequate general ventilation to maintain good air quality.[1][7]

• Administrative Controls : These are changes to work practices and procedures.

  • Standard Operating Procedures (SOPs) : Develop and strictly follow a detailed SOP for handling this chemical, including procedures for weighing, transfer, reaction setup, and cleanup.

  • Hygiene Practices : Always wash hands thoroughly with soap and water after handling the chemical and before leaving the lab.[2][5] Do not eat, drink, or smoke in the laboratory.[2]

Personal Protective Equipment (PPE): Your Last Line of Defense

The following PPE is essential when handling N-Me-Lys-OMe.HCl. The selection of PPE should be based on a thorough risk assessment of the specific procedure being performed.[8][9]

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Transfer (small scale, in a fume hood)	Safety glasses with side shields (ANSI Z87.1 certified)[10][11]	Nitrile gloves[8]	Cotton/Nomex lab coat (fully buttoned)[10][12]	Not typically required if handled in a fume hood.
Reaction Setup & Workup (larger quantities)	Chemical splash goggles[9]	Nitrile or neoprene gloves[10]	Chemical-resistant apron over a lab coat[8]	Recommended if there is a potential for aerosol generation outside of a fume hood.
Large Spill Cleanup	Chemical splash goggles and a face shield[9]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber)	Full-body chemical-resistant suit[3][5]	Air-purifying respirator with a particulate filter or an SCBA for large spills.[3][5][13]

• Why : To protect your eyes from dust particles and potential splashes of solutions containing the compound.

• What to Use : At a minimum, safety glasses with side shields that meet the ANSI Z.87.1 standard should be worn.[10] For procedures with a higher risk of splashing, such as when working with larger volumes or during reaction workups, chemical splash goggles are required as they form a seal around the eyes.[9] A face shield worn over safety glasses or goggles is recommended when there is a significant splash hazard.[9]

• Why : To prevent skin contact, which can cause irritation and absorption of the chemical.[3]

• What to Use : Nitrile gloves are an excellent choice for general use as they provide protection against a wide range of chemicals and are good for incidental contact.[8] Always inspect gloves for tears or punctures before use.[12] For prolonged contact or when cleaning up spills, more robust gloves like neoprene or butyl rubber may be necessary. Contaminated gloves should be removed promptly and disposed of properly.[12]

• Why : To protect your skin and personal clothing from contamination.

• What to Use : A properly fitting, fully buttoned lab coat is mandatory.[12] For handling larger quantities or when there is a risk of significant splashing, a chemical-resistant apron should be worn over the lab coat.[8] Ensure that you are wearing long pants and closed-toe shoes to cover as much skin as possible.[10][12]

• Why : To prevent the inhalation of airborne dust particles, which can cause respiratory tract irritation.[4]

• What to Use : When handling the solid material, especially outside of a fume hood (which is not recommended), a NIOSH-approved air-purifying respirator with a particulate filter is necessary.[10] For emergencies or large spills, a self-contained breathing apparatus (SCBA) may be required.[3][5]

Operational and Disposal Plans

A comprehensive safety plan extends beyond just wearing PPE. It includes clear, actionable steps for routine handling and for emergencies.

• Preparation : Before starting, ensure all necessary engineering controls are functioning correctly and all required PPE is available and in good condition.

• Weighing : Perform all weighing of the solid N-Me-Lys-OMe.HCl inside a chemical fume hood to contain any dust.

• Transfer : Use a spatula or other appropriate tools to transfer the solid. Avoid creating dust clouds.

• Dissolution : If dissolving the solid, add the solvent to the solid slowly to minimize splashing.

• Post-Handling : After use, decontaminate the work area and any equipment used.

• Hand Washing : Always wash your hands thoroughly with soap and water after removing your gloves.[2][5]

• Small Spills : For small spills of the solid, carefully sweep it up, avoiding dust generation, and place it in a sealed container for disposal.[3][5][14]

• Large Spills : For large spills, evacuate the area and, if trained to do so, use a shovel to place the material into a suitable container for disposal.[3][5] You will need to wear the appropriate PPE for a large spill as outlined in the table above.

• Environmental Precautions : Prevent the spilled material from entering drains or waterways.

• Chemical Waste : All waste containing N-Me-Lys-OMe.HCl, including contaminated PPE and cleaning materials, must be disposed of as hazardous waste.[5][14]

• Regulations : Follow all federal, state, and local regulations for chemical waste disposal.[5] Do not dispose of this chemical down the drain.

Visualizing the Safety Workflow

To ensure a consistent and safe approach, a clear workflow for PPE selection and use is essential.

Caption: PPE Selection and Use Workflow for N-Me-Lys-OMe.HCl.

By integrating these principles of hazard assessment, control implementation, and diligent PPE use into your daily laboratory practices, you build a robust safety culture. This not only protects you and your colleagues but also ensures the integrity and success of your research.

References

• AAPPTec, LLC. MSDS - Safety Data Sheet. Retrieved from [Link]

• AAPPTec, LLC. Safety Data Sheet. Retrieved from [Link]

• NextSDS. N-Me-Lys-OMe·HCl — Chemical Substance Information. Retrieved from [Link]

• AAPPTec, LLC. (2010, October 18). Safety Data Sheet. Retrieved from [Link]

• CHEMM. (2026, March 23). Personal Protective Equipment (PPE). Retrieved from [Link]

• The Ohio State University, Department of Chemistry and Biochemistry. Personal Protective Equipment Policy. Retrieved from [Link]

• The University of Arizona, Research Laboratory & Safety Services. (2015, July 22). Personal Protective Equipment Selection Guide. Retrieved from [Link]

• The University of Alabama in Huntsville. UAH Laboratory Personal Protective Equipment. Retrieved from [Link]

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• 2. fishersci.be [fishersci.be]
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• 10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 11. msds_v1.clearsynth.com [msds_v1.clearsynth.com]
• 12. Personal Protective Equipment | Department of Chemistry and Biochemistry [chemistry.osu.edu]
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